Cas no 13985-56-3 (Benzene, 2-ethyl-1,3-dinitro-)

• Product Name: Benzene, 2-ethyl-1,3-dinitro-
• CAS No: 13985-56-3
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 232277
• PubChem ID: 84131
• Update Time: 2025-04-19

Benzene, 2-ethyl-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-ethyl-1,3-dinitro-
• 2-Ethyl-1,3-dinitrobenzene
• Einecs 237-777-2
• 1-Ethyl-2,6-dinitrobenzene
• R7KU3U5TSZ
• 13985-56-3
• ethyl 1,3-dinitrobenzene
• NS00024521
• SCHEMBL8361517
• 2,6-DINITROETHYLBENZENE
• DTXSID30161178
• UNII-R7KU3U5TSZ

• Inchi： 1S/C8H8N2O4/c1-2-6-7(9(11)12)4-3-5-8(6)10(13)14/h3-5H,2H2,1H3
• InChI Key： SWASTJCUMFALOW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 196.04844
• Monoisotopic Mass: 196.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.344
• Boiling Point: 278.8°Cat760mmHg
• Flash Point: 124°C
• Refractive Index: 1.584
• PSA: 86.28